1-[(3,6-dichloro-1-benzothien-2-yl)carbonyl]-4-(ethylsulfonyl)piperazine

• IUPAC Name: (3,6-dichloro-1-benzothiophen-2-yl)-(4-ethylsulfonylpiperazin-1-yl)methanone
• InChI: InChI=1S/C15H16Cl2N2O3S2/c1-2-24(21,22)19-7-5-18(6-8-19)15(20)14-13(17)11-4-3-10(16)9-12(11)23-14/h3-4,9H,2,5-8H2,1H3
• InChI Key: CAKWVQDDIBLXBG-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCN(CC1)C(=O)C2=C(C3=C(S2)C=C(C=C3)Cl)Cl
• Molecular Formula: C15H16Cl2N2O3S2
• Molecular Weight: 407.3 g/mol

Description

1-[(3,6-dichloro-1-benzothien-2-yl)carbonyl]-4-(ethylsulfonyl)piperazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is commonly referred to as "DCB-CTP" and is a piperazine-based molecule that has been synthesized using various methods.

Scientific Research Applications

DCB-CTP has been widely used in scientific research due to its potential applications in various fields. One of the most significant applications of DCB-CTP is in the development of new drugs. This compound has been shown to have potent inhibitory effects on certain enzymes, making it a potential candidate for the development of enzyme inhibitors. DCB-CTP has also been used in the development of new antiviral and anticancer drugs.

Mechanism of Action

The mechanism of action of DCB-CTP is not fully understood, but it is believed to work by inhibiting certain enzymes in the body. Specifically, DCB-CTP has been shown to inhibit the activity of protein tyrosine phosphatases (PTPs), which are enzymes that play a crucial role in regulating various cellular processes. By inhibiting PTPs, DCB-CTP may be able to disrupt the signaling pathways that are involved in various diseases.
Biochemical and Physiological Effects:
DCB-CTP has been shown to have various biochemical and physiological effects in the body. In vitro studies have shown that DCB-CTP can inhibit the activity of several PTPs, including PTP1B, TCPTP, and SHP-2. In vivo studies have also shown that DCB-CTP can reduce blood glucose levels and improve insulin sensitivity in animal models of diabetes. Additionally, DCB-CTP has been shown to have anticancer and antiviral effects in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DCB-CTP in lab experiments is its potent inhibitory effects on PTPs. This makes it a valuable tool for studying the role of PTPs in various diseases and for developing new drugs that target these enzymes. However, DCB-CTP also has some limitations for lab experiments. For example, it may have off-target effects on other enzymes, and its potency may vary depending on the experimental conditions.

Future Directions

There are several future directions for research on DCB-CTP. One potential direction is to further investigate its mechanism of action and its effects on various signaling pathways. Another direction is to develop new drugs that are based on DCB-CTP or that target PTPs using a similar approach. Additionally, DCB-CTP may have potential applications in other fields, such as agriculture or environmental science, that have not yet been explored.